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Cat. No.: B1213170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methylquinoxaline, with the CAS registry number 13708-12-8, is a heterocyclic aromatic

organic compound belonging to the quinoxaline family.[1] This class of compounds is

characterized by a fused bicyclic structure composed of a benzene ring and a pyrazine ring.[2]

The presence of a methyl group at the 5th position influences its chemical properties and

reactivity.[1] 5-Methylquinoxaline serves as a versatile building block and intermediate in a

wide array of applications, from the synthesis of pharmaceuticals and agrochemicals to the

development of advanced materials.[3][4] It is also recognized as a key volatile aroma

compound found in roasted almonds and coffee.[5] This technical guide provides an in-depth

overview of its chemical properties, synthesis, spectral data, and applications.

Chemical and Physical Properties
5-Methylquinoxaline is typically a pale yellow to light brown liquid or solid with a nutty,

roasted, and coffee-like odor.[5][6][7] It is freely soluble in organic solvents and water.[8][9] A

summary of its key physicochemical properties is presented below.

Table 1: Physicochemical Properties of 5-Methylquinoxaline
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Property Value Reference(s)

Molecular Formula C₉H₈N₂ [10]

Molecular Weight 144.17 g/mol

CAS Registry Number 13708-12-8 [10]

Appearance
Amber to amber brown liquid

to solid
[11]

Melting Point 20-21 °C [8][10][12]

Boiling Point
244.8 °C at 760 mmHg; 120 °C

at 15 mmHg
[6][12]

Density 1.125 - 1.141 g/mL at 25 °C [6][12]

Refractive Index (n20/D) 1.616 - 1.624 [8][11][12]

logP (o/w) 2.04 [8][13]

Flash Point >110 °C (>230 °F) [6][11]

Solubility
Freely soluble in water and

organic solvents
[8][9]

Spectral Data
The structural elucidation of 5-Methylquinoxaline is supported by various spectroscopic

techniques.

Table 2: Spectral Data Summary for 5-Methylquinoxaline
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Technique Data Highlights Reference(s)

¹H NMR (in CDCl₃) Spectral data available. [14][15]

¹³C NMR Spectral data available. [8][16][17]

Mass Spectrometry (GC-MS) Molecular Ion Peak (m/z): 144. [8][18]

Infrared (IR) Spectroscopy FT-IR (Neat) spectra available. [8][19]

Raman Spectroscopy FT-Raman spectra available. [8]

Synthesis and Experimental Protocols
The synthesis of quinoxaline derivatives, including 5-methylquinoxaline, can be achieved

through several routes. A common and established method involves the condensation of an

aryl 1,2-diamine with a 1,2-dicarbonyl compound.[20][21] A specific synthesis for 5-
methylquinoxaline involves the dehydrogenation of its tetrahydro precursor.

Experimental Protocol: Synthesis of 5-
Methylquinoxaline from 5-Methyl-1,2,3,4-
tetrahydroquinoxaline[15]
This protocol describes the oxidation of 5-methyl-1,2,3,4-tetrahydroquinoxaline to yield 5-
methylquinoxaline.

Materials:

5-Methyl-1,2,3,4-tetrahydroquinoxaline (98 mg, 0.66 mmol)

Vanadium(V) oxide (V₂O₅) (300 mg, 1.60 mmol)

Silica gel (500 mg)

Toluene (5 mL)

Procedure:
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Combine 5-methyl-1,2,3,4-tetrahydroquinoxaline, V₂O₅, silica gel, and toluene in a suitable

reaction vessel.

Stir the mixture at the appropriate temperature (details not specified in the cited source, but

reflux is common for such oxidations).

Monitor the reaction progress using a suitable technique (e.g., TLC).

Upon completion, the reaction mixture is worked up. This typically involves filtering the solid

catalyst and silica gel.

The filtrate is concentrated under reduced pressure.

The crude product is purified, for example, by column chromatography, to yield 5-
methylquinoxaline as a yellow liquid.

Yield: 65% (62 mg)[14]
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Synthesis Workflow for 5-Methylquinoxaline
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Caption: Synthesis workflow for 5-Methylquinoxaline via oxidation.
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Applications in Research and Development
5-Methylquinoxaline is a valuable scaffold and intermediate in various scientific and industrial

fields due to its versatile chemical nature.

Pharmaceutical Development
The quinoxaline core is a prominent feature in many biologically active compounds. 5-
Methylquinoxaline serves as a key building block for synthesizing novel therapeutic agents.[3]

Research has highlighted its potential in developing:

Antimicrobial and Anticancer Agents: The quinoxaline structure is a known pharmacophore

for antimicrobial and antitumor drugs.[1][3]

Neurological Disorder Therapeutics: It is utilized in the synthesis of pharmaceuticals

targeting neurological conditions.[3]

Ion-Channel Modulators: The compound acts as a precursor for ion-channel modulators,

which are crucial in neurochemical research.[9]

Agrochemicals
In the agrochemical industry, 5-Methylquinoxaline is a starting material for various pesticides

and herbicides.[4] Its derivatives have been investigated for their efficacy in crop protection.

Material Science
The electronic properties of 5-Methylquinoxaline make it suitable for applications in advanced

materials.[3]

Organic Electronics: It is explored in the development of organic semiconductors for use in

flexible electronic devices.[3]

Fluorescent Probes: The compound is used in the creation of fluorescent probes for

biological imaging, enabling the visualization of cellular processes.[3]

OLEDs: It serves as a building block for emissive materials used in Organic Light-Emitting

Diodes (OLEDs).[9]
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Flavor and Fragrance Industry
With its characteristic roasted and nutty aroma, 5-methylquinoxaline is used as a flavoring

agent in the food industry, particularly for coffee and nut flavors.[5][11]
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5-Methylquinoxaline
(CAS: 13708-12-8)
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Caption: Key application areas of 5-Methylquinoxaline.

Biological Activity
While primarily used as a synthetic intermediate, the quinoxaline moiety itself is associated with

a broad spectrum of biological activities, including antibacterial, antifungal, anticancer, and

antiallergic properties.[21] Derivatives of quinoxaline are known to inhibit the growth of Gram-

positive bacteria and show activity against various tumors.[20] The specific biological activity

profile of 5-methylquinoxaline itself, beyond its role as a building block, is an area of ongoing

research interest.[1]

Safety and Handling
5-Methylquinoxaline is classified as an irritant.[5]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[5][12]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection),
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P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[5][12]

Storage: Store in a well-ventilated place. Keep container tightly closed. It should be sealed in

a dry environment at room temperature.[5][6]

Conclusion
5-Methylquinoxaline is a compound of significant interest due to its versatile applications

across multiple high-technology sectors. Its utility as a foundational element in the synthesis of

complex molecules for pharmaceuticals, agrochemicals, and material science underscores its

importance. The well-characterized physicochemical properties and established synthetic

routes provide a solid basis for its use in research and development. As the demand for novel

therapeutic agents and advanced materials continues to grow, the role of versatile

intermediates like 5-methylquinoxaline is set to expand, paving the way for new discoveries

and innovations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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